Cas no 61955-11-1 (5-Hydroxy Diclofop)

• Product Name: 5-Hydroxy Diclofop
• CAS No: 61955-11-1
• Molecular Formula: C₁₅H₁₂O₅Cl₂
• Molecular Weight: 343.15878
• CID: 462594
• PubChem ID: 13518108

5-Hydroxy Diclofop Properties

Names and Identifiers

• Propanoic acid, 2-[4-(2,4-dichloro-5-hydroxyphenoxy)phenoxy]-
• 2-[4-(2,4-dichloro-5-hydroxyphenoxy)phenoxy]propanoic acid
• 2-[4-(2',4'-Dichloro-5'-hydroxyphenoxy)phenoxy]propionic Acid
• DICLOFOP
• 61955-11-1
• DTXSID70542780
• 2-[4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxy]propanoic acid; 2-[4-(2',4'-Dichloro-5'-hydroxyphenoxy)phenoxy]propionic acid
• Diclofop-5-hydroxy
• F9994-8275
• 2-(4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxy)propanoic acid
• 2-(4-(2,4-Dichloro-5-hydroxyphenoxy)phenoxy)propanoicacid

• InChIKey： PPQSYNKZJVAYIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H12Cl2O5/c1-8(15(19)20)21-9-2-4-10(5-3-9)22-14-7-13(18)11(16)6-12(14)17/h2-8,18H,1H3,(H,19,20)
• SMILES： CC(C(=O)O)OC1=CC=C(C=C1)OC2=C(C=C(C(=C2)O)Cl)Cl

Computed Properties

• Exact Mass: 342.00626
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 342.0061789g/mol
• Heavy Atom Count: 22
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids Aryloxyphenoxypropionic acids